Cas no 889949-80-8 ((butan-2-yl)(3-methoxyphenyl)methylamine)

(butan-2-yl)(3-methoxyphenyl)methylamine Properties

Names and Identifiers

• N-(3-Methoxybenzyl)butan-2-amine
• N-[(3-methoxyphenyl)methyl]butan-2-amine
• (butan-2-yl)(3-methoxyphenyl)methylamine
• EN300-32519
• AN-465/42518756
• MFCD07405964
• N-(3-METHOXYBENZYL)-2-BUTANAMINE
• (butan-2-yl)[(3-methoxyphenyl)methyl]amine
• N-(sec-butyl)-N-(3-methoxybenzyl)amine
• DTXSID60405911
• 889949-80-8
• AKOS017279379
• AKOS000228600
• [(3-METHOXYPHENYL)METHYL](SEC-BUTYL)AMINE
• +Expand

• MDL： MFCD07405964
• InChIKey： ORPHYGSUWZTHAY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19NO/c1-4-10(2)13-9-11-6-5-7-12(8-11)14-3/h5-8,10,13H,4,9H2,1-3H3
• SMILES： CCC(C)NCC1=CC(=CC=C1)OC

Computed Properties

• Exact Mass: 193.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.146664230g/mol
• Heavy Atom Count: 14
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 2.97420
• PSA: 21.26000

(butan-2-yl)(3-methoxyphenyl)methylamine Security Information

(butan-2-yl)(3-methoxyphenyl)methylamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%